Cas no 23243-68-7 (3,6-Dioxaoctanedioic acid)

3,6-Dioxaoctanedioic acid Properties

Names and Identifiers

• 3,6-Dioxaoctanedioic acid
• 2-[2-(carboxymethoxy)ethoxy]acetic acid
• 2,2'-[1,2-ethanediylbis(oxy)]bis-Acetic acid,
• DOODA
• (2-carboxymethoxyethoxy)acetic acid
• 2,2'-(ethane-1,2-diylbis(oxy))diacetic acid
• 3,6-dioxa-1,8-octanedioic acid
• 3,6-dioxaoctadioic acid
• 3,6-dioxaoctandioic acid
• 3,6-dioxaoctane-1,8-dioic acid
• 3,6-dioxoctanedioic acid
• AC1L3J50
• AC1Q5WS2
• CTK4F1159
• NSC8854
• T5885969
• 2,5-Dioxa-1,6-hexanedicarboxylic acid
• 3,6-Dioxasuberic acid
• Ethylene bis(glycolic acid)
• 3,6-dioxaoctanedioicacid
• Acetic acid, 2,2'-[1,2-ethanediylbis(oxy)]bis-
• 2ZVS8WS40O
• CQWXKASOCUAEOW-UHFFFAOYSA-N
• 2,2'-[ethane-1,2-diylbis(oxy)]diacetic acid
• Acetic acid, 2,2'-(1,2-ethanediylbis(oxy))bis-
• 2,2'-(Ethylenebis(oxy))bisacetic acid
• 3,6-dioxa-suberic
• FT-0732126
• 2-[2-(carboxymethyloxy)ethoxy]acetic acid
• AMY4553
• 1,2-Bis(carboxymethoxy)ethane
• PEG-bis-CH2CO2H, MW 5,000
• UNII-2ZVS8WS40O
• NS00027384
• AB01330339-02
• DTXSID50177817
• BP-20626
• 3,6-dioxa-suberic acid
• BP-25302
• SCHEMBL45305
• EN300-20351
• CS-W004945
• AKOS000120426
• TRIGLYCOLIC ACID
• BP-28268
• NSC-8854
• EINECS 245-516-9
• 23243-68-7
• (ethylenedioxy)diacetic acid
• (2-(CARBOXYMETHOXY)ETHOXY)ACETIC ACID
• BP-28270
• MFCD00054502
• NSC 8854
• PEG-bis-CH2CO2H, MW 1,000
• SY011752
• J-015047
• Q27255869
• HY-W004945
• PEG-bis-CH2CO2H, MW 10,000
• PEG-bis-CH2CO2H, MW 20,000
• AC-29175
• NCGC00336355-01
• PEG-bis-CH2CO2H, MW 3,400
• A878295
• 3 pound not6-Dioxaoctanedioic acid
• PEG-bis-CH2CO2H, MW 2,000
• BP-25301
• ACETIC ACID, (ETHYLENEDIOXY)DI-
• PEG2-(CH2CO2H)2
• Z104477844
• Poly(ethylene glycol) dicarboxylic acid (Mn 2000)
• BP-23966
• BP-28269
• DS-12361
• 1,2-bis(carboxymethoxy)-ethane
• 36-Dioxaoctanedioic acid
• AI3-24147
• DTXCID10100308
• +Expand

• MDL： MFCD00054502
• InChIKey： CQWXKASOCUAEOW-UHFFFAOYSA-N
• Inchi： 1S/C6H10O6/c7-5(8)3-11-1-2-12-4-6(9)10/h1-4H2,(H,7,8)(H,9,10)
• SMILES： O(C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])OC([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 178.0477
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 178.048
• Heavy Atom Count: 12
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 93.1
• Molecular Weight: 178.14

Experimental Properties

• LogP: -0.81120
• PSA: 93.06
• Refractive Index: 1.474
• Boiling Point: 429.2°C at 760 mmHg
• Melting Point: 68-71 ºC
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 182.6°C
• Color/Form: Solid
• Density: 1.375